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Compound of Interest

Compound Name: 4-Butoxyphenylboronic acid

Cat. No.: B025141 Get Quote

Essential Safety and Handling Guide for 4-
Butoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Butoxyphenylboronic acid. The following information is

synthesized from safety data sheets of structurally similar boronic acid compounds to ensure a

high standard of laboratory safety.

Immediate Safety Precautions
Before handling 4-Butoxyphenylboronic acid, ensure that a well-ventilated area, preferably a

chemical fume hood, is used.[1][2] An emergency eyewash station and safety shower must be

readily accessible.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[2]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

handling the solid compound

to prevent the inhalation of

dust particles.[2]

Minimizes the risk of

respiratory tract irritation.

Hazard Information and Precautionary Statements
The following table summarizes the hazard classifications and precautionary statements based

on similar boronic acid compounds.
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Hazard Class Hazard Statement
Precautionary
Statement
(Prevention)

Precautionary
Statement
(Response)

Skin Irritation
H315: Causes skin

irritation.[3]

P264: Wash skin

thoroughly after

handling.[3] P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[3]

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water.[3] P332 +

P313: If skin irritation

occurs: Get medical

advice/attention.[3]

Eye Irritation
H319: Causes serious

eye irritation.[3]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[3]

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3] P337 +

P313: If eye irritation

persists: Get medical

advice/attention.[3]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation.[3]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[3] P271:

Use only outdoors or

in a well-ventilated

area.[3]

P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[3] P312:

Call a POISON

CENTER/doctor if you

feel unwell.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-
Butoxyphenylboronic acid.
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Preparation: Before beginning work, ensure that the chemical fume hood is functioning

correctly and the work area is clean and free of clutter. Confirm that an eyewash station and

safety shower are accessible.[1]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above before handling the chemical.

Handling:

Keep the container of 4-Butoxyphenylboronic acid tightly closed when not in use.[2]

Avoid generating dust when transferring the solid. Use appropriate tools, such as a

spatula, for transfers.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Remove PPE in the designated area to avoid contaminating other spaces.

Disposal Plan
All waste generated from the use of 4-Butoxyphenylboronic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.

Waste Collection:

Solid Waste: Collect all solid waste, including residual chemical and contaminated items

(e.g., weigh boats, wipes), in a designated, labeled, and sealed container for hazardous

waste.

Liquid Waste: Collect solutions containing 4-Butoxyphenylboronic acid in a separate,

labeled, and sealed container for hazardous liquid waste. Do not pour waste down the

drain.
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Container Management: Use containers that are compatible with boronic acids. Ensure

containers are properly labeled with the chemical name and hazard information.

Storage: Store waste containers in a designated satellite accumulation area until they are

collected by the institution's environmental health and safety (EHS) department or a licensed

waste disposal contractor.

Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] If skin

irritation occurs, seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] If eye irritation persists, seek medical

advice/attention.[2]

Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[3]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Seek immediate medical

attention.

Spill: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the

spill. Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal. Avoid raising dust. For large spills, evacuate the area and contact

your institution's EHS department.

Workflow for Handling 4-Butoxyphenylboronic Acid
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Caption: Workflow for the safe handling and disposal of 4-Butoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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